[1,2-Ethanediylbis[nitrilobis(methylene)]]tetrakisphosphonic acid calcium sodium salt

• Molecular Formula: C6H20CaN2NaO12P4
• Molecular Weight: 499.19 g/mol
• InChI: InChI=1S/C6H20N2O12P4.Ca.Na/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20)
• InChI Key: DUKWVUPBOPHYFH-UHFFFAOYSA-N
• Canonical SMILES: C(CN(CP(=O)(O)O)CP(=O)(O)O)N(CP(=O)(O)O)CP(=O)(O)O.[Na].[Ca]
• Related CAS: 138314-12-2; 85480-89-3

Description

[1,2-Ethanediylbis[nitrilobis(methylene)]]tetrakisphosphonic acid calcium sodium salt is a chemical compound known for its applications in various fields such as water treatment, medicine, and industrial processes. It is a derivative of phosphonic acid and is characterized by its high solubility in water and excellent chemical stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1,2-Ethanediylbis[nitrilobis(methylene)]]tetrakisphosphonic acid calcium sodium salt typically involves the reaction of ethylenediamine with formaldehyde and phosphorous acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process involves multiple steps, including the formation of intermediate compounds, which are then further reacted to produce the final product .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction routes as in laboratory synthesis. The process is optimized for efficiency and yield, often involving continuous flow reactors and advanced purification techniques to ensure high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

[1,2-Ethanediylbis[nitrilobis(methylene)]]tetrakisphosphonic acid calcium sodium salt undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation states.

Reduction: It can also be reduced, although this is less common.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome but typically involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may produce higher oxidation state compounds, while substitution reactions can yield a variety of derivatives with different functional groups .

Scientific Research Applications

Chemistry

In chemistry, [1,2-Ethanediylbis[nitrilobis(methylene)]]tetrakisphosphonic acid calcium sodium salt is used as a chelating agent and a stabilizer in various chemical processes. Its ability to bind metal ions makes it useful in preventing scale formation and corrosion in water systems .

Biology and Medicine

In biology and medicine, this compound is used in diagnostic imaging and as a therapeutic agent. Its chelating properties allow it to bind to specific metal ions, making it useful in radiopharmaceuticals for imaging and treatment of certain diseases .

Industry

Industrially, the compound is used in water treatment as an anti-scaling and anti-corrosion agent. It is also used in the production of detergents and cleaning agents due to its ability to stabilize metal ions and prevent precipitation .

Mechanism of Action

The mechanism of action of [1,2-Ethanediylbis[nitrilobis(methylene)]]tetrakisphosphonic acid calcium sodium salt involves its ability to chelate metal ions. By binding to metal ions, it prevents them from participating in reactions that lead to scale formation and corrosion. This chelation process is facilitated by the multiple phosphonic acid groups in the compound, which provide multiple binding sites for metal ions .

Comparison with Similar Compounds

Similar Compounds

• Ethylenediaminetetra(methylenephosphonic acid) sodium salt
• Nitrilotris(methylenephosphonic acid) sodium salt
• Diethylenetriaminepenta(methylenephosphonic acid) sodium salt

Uniqueness

Compared to similar compounds, [1,2-Ethanediylbis[nitrilobis(methylene)]]tetrakisphosphonic acid calcium sodium salt offers unique advantages such as higher solubility in water and better chemical stability. These properties make it more effective in applications requiring long-term stability and high solubility .